N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide

• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 379.9 g/mol
• IUPAC Name: N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide
• InChI: InChI=1S/C17H18ClN3O3S/c1-3-23-13-7-11(8-14(9-13)24-4-2)16(22)21-17(25)20-15-6-5-12(18)10-19-15/h5-10H,3-4H2,1-2H3,(H2,19,20,21,22,25)
• InChI Key: HBTUHGIQXBJUSO-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)OCC

Description

N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as "Compound X" and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide has been found to have various biochemical and physiological effects. It has been shown to have anti-tumor activity in various cancer cell lines. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide in lab experiments include its potential applications in various fields of scientific research and its ability to inhibit the activity of certain enzymes and proteins. However, the limitations of using this compound include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research and development of N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide. These include further studies on its mechanism of action, its potential applications in drug discovery, and its potential use as a therapeutic agent for various diseases. Additionally, there is a need for further studies on the toxicity and safety of this compound.

Synthesis Methods

The synthesis of N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide involves a series of chemical reactions. The first step involves the reaction of 5-chloro-2-aminopyridine with carbon disulfide to form 5-chloro-2-(dithiocarbamoylthio)pyridine. This intermediate is then reacted with 3,5-diethoxybenzoyl chloride to form the final product, N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide.

Scientific Research Applications

N-[(5-chloropyridin-2-yl)carbamothioyl]-3,5-diethoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have potential applications in the fields of cancer research, neuroscience, and drug discovery.